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Compound of Interest

Compound Name: TCS 1102

Cat. No.: B1682611

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
TCS 1102 is a potent dual antagonist of orexin receptors OX1 and OX2, with Kᵢ values of 3 nM

and 0.2 nM, respectively.[1][2][3] It is a valuable tool for in vitro and in vivo studies investigating

the role of the orexin system in various physiological processes, including sleep, arousal, and

feeding behavior. Due to its hydrophobic nature, TCS 1102 is typically dissolved in dimethyl

sulfoxide (DMSO) to prepare a concentrated stock solution for experimental use. This

document provides a detailed protocol for the preparation, storage, and handling of TCS 1102
stock solutions in DMSO.

Compound Information
A summary of the key physical and chemical properties of TCS 1102 is provided in the table

below.
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Property Value Source(s)

Molecular Weight 470.59 g/mol

Formula C₂₇H₂₆N₄O₂S

Appearance White to yellow solid

Purity ≥98%

Solubility in DMSO ≥ 100 mg/mL (212.50 mM)

CAS Number 916141-36-1

Experimental Protocol: Preparation of a 10 mM TCS
1102 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TCS 1102 in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various assays.

Materials:

TCS 1102 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes

Vortex mixer

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure:
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Equilibrate Reagents: Allow the TCS 1102 powder and DMSO to reach room temperature

before use. This is particularly important for DMSO, which can freeze at temperatures below

18.5°C.

Weigh TCS 1102: Tare a clean, dry microcentrifuge tube or vial on the analytical balance.

Carefully weigh the desired amount of TCS 1102 powder. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 4.71 mg of TCS 1102.

Calculation: Mass (mg) = Desired Concentration (mM) x Volume (L) x Molecular Weight (

g/mol )

Mass (mg) = 10 mM x 0.001 L x 470.59 g/mol = 4.7059 mg

Add DMSO: Using a calibrated micropipette, add the calculated volume of DMSO to the tube

containing the TCS 1102 powder. To prepare 1 mL of a 10 mM stock solution, add 1 mL of

DMSO.

Dissolve the Compound: Tightly cap the tube or vial and vortex thoroughly until the TCS
1102 is completely dissolved. Gentle warming in a water bath (up to 37°C) or brief sonication

can be used to aid dissolution if necessary. Visually inspect the solution to ensure there are

no visible particles.

Aliquot and Store: To avoid repeated freeze-thaw cycles, it is recommended to aliquot the

stock solution into smaller, single-use volumes in microcentrifuge tubes.

Storage: Store the aliquoted stock solutions at -20°C for up to one year or at -80°C for up to

two years. When stored at -20°C, it is recommended to use the solution within one year.

Stock Solution Preparation Calculator:

The following table provides the required mass of TCS 1102 for preparing various volumes of

different stock solution concentrations.
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Desired Concentration Volume
Mass of TCS 1102
Required

1 mM 1 mL 0.47 mg

5 mM 1 mL 2.35 mg

10 mM 1 mL 4.71 mg

50 mM 1 mL 23.53 mg

100 mM 1 mL 47.06 mg

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the mechanism of action of TCS 1102 and the experimental

workflow for preparing the stock solution.
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Caption: Mechanism of action of TCS 1102 as a dual orexin receptor antagonist.
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Caption: Experimental workflow for preparing TCS 1102 stock solution.

Safety Precautions
Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and chemical-resistant gloves, when handling TCS 1102 and DMSO.
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Handle DMSO in a well-ventilated area, such as a chemical fume hood, as it can be

absorbed through the skin and may carry other dissolved substances with it.

Consult the Safety Data Sheet (SDS) for TCS 1102 for complete safety and handling

information.

Conclusion
This application note provides a comprehensive and easy-to-follow protocol for the preparation

of TCS 1102 stock solutions in DMSO. Adherence to these guidelines will ensure the accurate

and consistent preparation of this compound for reliable experimental results in drug discovery

and development research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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